Cas no 155220-59-0 (2H-Pyrrole, 4-ethyl-3,4-dihydro-5-phenyl-)

• Product Name: 2H-Pyrrole, 4-ethyl-3,4-dihydro-5-phenyl-
• CAS No: 155220-59-0
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1334098
• Update Time: 2024-08-18

2H-Pyrrole, 4-ethyl-3,4-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 4-ethyl-3,4-dihydro-5-phenyl-

• Inchi： 1S/C12H15N/c1-2-10-8-9-13-12(10)11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3
• InChI Key： IHTLSUIGEYRYLL-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C(CC)CC1

Computed Properties

• Exact Mass: 173.12055

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 249.6±13.0 °C(Predicted)
• PSA: 12.36
• pka: 7.35±0.40(Predicted)